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Compound of Interest

Compound Name:
2'-Hydroxy-2,4',6'-

trimethoxychalcone

CAS No.: 10021-15-5

Cat. No.: B3196998 Get Quote

Executive Summary
2'-Hydroxy-2,4',6'-trimethoxychalcone (C₁₈H₁₈O₅) is a rare, naturally occurring chalcone first

definitively isolated from the whole plant of Andrographis lineata (Acanthaceae). Distinct from

its well-known isomer Flavokawain A (2'-hydroxy-4,4',6'-trimethoxychalcone), this compound

features a unique substitution pattern with a methoxy group at the C-2 position of the B-ring.

This structural nuance significantly alters its electronic properties and potential biological

interactions, particularly in cytotoxicity and antimicrobial pathways. This guide provides a

reproducible, self-validating protocol for its isolation and structural elucidation.

Chemical Profile & Structural Logic[1][2][3]
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Property Specification

IUPAC Name
(E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-

methoxyphenyl)prop-2-en-1-one

Molecular Formula C₁₈H₁₈O₅

Molecular Weight 314.33 g/mol

Appearance Yellow needles / crystalline solid

Solubility
Soluble in CHCl₃, Acetone, MeOH; Insoluble in

H₂O

Key Feature Intramolecular H-bond (C2'-OH[1] ··· O=C)

Structural Distinction (Critical)
Researchers often conflate this compound with Flavokawain A. The distinction lies in the B-ring

methoxylation:

Target Compound: 2-Methoxy (Ortho-substituted B-ring).

Flavokawain A: 4-Methoxy (Para-substituted B-ring).

Natural Source & Biosynthetic Context
Source:Andrographis lineata Nees (Acanthaceae).[2][3] Biosynthesis: The compound arises

from the phenylpropanoid pathway, where a cinnamoyl-CoA derivative (from 2-

methoxycinnamic acid) condenses with three malonyl-CoA units, followed by cyclization and

specific O-methylation.

Biosynthetic Pathway Diagram
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Caption: Proposed biosynthetic route via the phenylpropanoid pathway involving sequential O-

methylation.

Isolation Protocol (Self-Validating System)
This protocol reconstructs the methodology established by Kishore et al. (2003), integrated with

modern purification standards.

Phase 1: Extraction & Fractionation
Objective: Isolate the non-polar/semi-polar flavonoid fraction from the crude biomass.

Biomass Prep: Shade-dry Andrographis lineata whole plant material (1-2 kg) and pulverize to

a coarse powder (40 mesh).

Solvent Extraction: Macerate in MeOH (Methanol) for 48 hours at room temperature. Repeat

3x.

Why: Methanol efficiently extracts phenolic chalcones while leaving behind waxy non-

polars.

Concentration: Evaporate solvent under reduced pressure (Rotavap) at <45°C to obtain a

dark green gummy residue.

Liquid-Liquid Partitioning:
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Suspend residue in H₂O.

Partition sequentially with Hexane (removes lipids/chlorophyll).

Partition with EtOAc (Ethyl Acetate).[4]

Critical Step: The target chalcone resides in the EtOAc fraction. Collect and dry over

anhydrous Na₂SO₄.

Phase 2: Chromatographic Purification
Objective: Separate the target from co-eluting flavones (e.g., 5,7,2',3',4'-pentamethoxyflavone).

Stationary Phase: Silica Gel 60 (60-120 mesh).

Mobile Phase Gradient: Hexane : Ethyl Acetate.

Elution Logic:

100:0 to 90:10 (Hex:EtOAc): Elutes non-polar impurities.

85:15 to 80:20 (Hex:EtOAc):Target Elution Zone.

Observation: Look for bright yellow bands (characteristic of chalcones).

TLC Monitoring:

System: Hexane:EtOAc (7:3).

Visualization: UV 365 nm (fluorescent) and Iodine vapor.

Validation: Chalcones typically turn red-brown upon exposure to Iodine or orange/red with

NH₃ vapor.

Phase 3: Crystallization
Pool fractions containing the single spot (Rf ~0.6-0.7 in Hex:EtOAc 7:3).

Recrystallize from MeOH or Benzene:Acetone mixtures.
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Yield: Expect yellow needles.

Isolation Workflow Diagram
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Caption: Step-by-step fractionation and purification workflow from biomass to pure crystal.

Structural Elucidation & Validation
To confirm the identity of the isolated compound, compare experimental data against these

established spectral markers.

UV-Visible Spectroscopy[6]
Band I: ~370 nm (Cinnamoyl system conjugation).

Band II: ~240-275 nm (Benzoyl system).

Shift Reagent: Addition of AlCl₃ results in a bathochromic shift (red shift) of Band I, indicating

the presence of a chelated hydroxyl group (2'-OH).

Nuclear Magnetic Resonance (NMR) Data
The following data validates the 2,4',6'-trimethoxy substitution pattern.
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Nucleus Position Shift (δ ppm) Multiplicity Interpretation

¹H 2'-OH 14.0 - 14.5 Singlet

Chelated

Hydroxyl

(Diagnostic).

¹H α-H 7.8 - 8.0
Doublet

(J=16Hz)

Trans-olefinic

proton (adjacent

to carbonyl).

¹H β-H 7.5 - 7.7
Doublet

(J=16Hz)

Trans-olefinic

proton (adjacent

to B-ring).

¹H 3'-H, 5'-H 5.9 - 6.1 Doublet/Singlet

A-ring meta-

protons (shielded

by alkoxy

groups).

¹H -OMe 3.8 - 4.0 3x Singlets

Three methoxy

groups (4', 6', 2-

position).

¹³C C=O ~193.0 Singlet
Carbonyl carbon

(chelated).

Synthetic Validation (The "Gold Standard")
For absolute confirmation, perform a Claisen-Schmidt condensation:

Reactants: 2-Hydroxy-4,6-dimethoxyacetophenone + 2-Methoxybenzaldehyde.

Catalyst: 50% KOH / Ethanol.

Conditions: Stir at room temperature for 48h.

Result: The synthetic product must possess identical R_f (TLC) and melting point to the

natural isolate.
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Therapeutic Potential
While primarily a phytochemical marker, this chalcone class exhibits significant bioactivity:

Cytotoxicity: Methoxylated chalcones are potent inhibitors of tubulin polymerization.

Antimicrobial: The lipophilicity provided by the three methoxy groups enhances membrane

permeability against Gram-positive bacteria.

References
Kishore, P. H., Reddy, M. V. B., Reddy, M. K., & Bodo, B. (2003).[4][5] Flavonoids from

Andrographis lineata.[4][6][5][7][8] Phytochemistry, 63(4), 457-461.[2]

Rao, Y. K., et al. (2004).[5] Flavonoids and andrographolides from Andrographis paniculata.

[4][5] Phytochemistry, 65(16), 2317-2321.[5]

Alam, S., & Mostahar, S. (2005). Studies of Antimicrobial Activity of two Synthetic 2', 4', 6'-

trioxygenated Flavones. Journal of Applied Sciences, 5(2), 327-333.

PubChem. (n.d.).[1] 2'-Hydroxy-2,4',6'-trimethoxychalcone (CID 637261).[1] National

Center for Biotechnology Information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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